3-Amino-2-cyclopropoxybenzamide

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 3-amino-2-cyclopropyloxybenzamide
• InChI: InChI=1S/C10H12N2O2/c11-8-3-1-2-7(10(12)13)9(8)14-6-4-5-6/h1-3,6H,4-5,11H2,(H2,12,13)
• InChI Key: ASCSDZBPLFFHGP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC=C2N)C(=O)N

Description

3-Amino-2-cyclopropoxybenzamide is a benzamide derivative characterized by the presence of both a 3-amino group and a 2-cyclopropoxy ether substituent. This molecular architecture, featuring an amine and an ether-linked cyclopropyl ring, makes it a compound of significant interest in organic synthesis and medicinal chemistry research. It serves as a versatile building block for the construction of more complex molecules. Researchers can utilize this compound to explore structure-activity relationships (SAR), particularly in the development of pharmacologically active scaffolds. The cyclopropyl group is a common motif in drug discovery due to its ability to influence metabolic stability and conformational properties . The primary amine group offers a handle for further functionalization through amidation, sulfonylation, or reductive amination, facilitating the creation of diverse chemical libraries for screening. This product is intended for research purposes only and is not approved for human diagnostic or therapeutic use. Researchers should handle this material with appropriate safety precautions in a laboratory setting.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2-cyclopropoxybenzamide typically involves the reaction of 2-cyclopropoxybenzoic acid with ammonia or an amine source under suitable conditions. One common method involves the use of a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine to facilitate the formation of the amide bond .

Industrial Production Methods

Industrial production methods for 3-Amino-2-cyclopropoxybenzamide may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The choice of solvents, catalysts, and reaction conditions is critical to maximize efficiency and minimize costs.

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-cyclopropoxybenzamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro or nitroso derivatives.

Reduction: The compound can be reduced to form corresponding amines or other reduced products.

Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro derivatives, while reduction can produce primary or secondary amines.

Scientific Research Applications

3-Amino-2-cyclopropoxybenzamide has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is used in studies related to enzyme inhibition and protein interactions.

Industry: The compound is used in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 3-Amino-2-cyclopropoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds with active sites, while the cyclopropoxy group may enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of the target proteins and influence various biological pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-Amino-2-cyclopropoxybenzamide with three key analogs: 2-Aminobenzamide, 3-Amino-4-cyclopropoxybenzamide, and 2-Cyclopropoxybenzamide.

Structural and Functional Differences

Property	3-Amino-2-cyclopropoxybenzamide	2-Aminobenzamide	3-Amino-4-cyclopropoxybenzamide	2-Cyclopropoxybenzamide
Substituent Positions	2-cyclopropoxy, 3-amino	2-amino	4-cyclopropoxy, 3-amino	2-cyclopropoxy
Polar Surface Area	~85 Ų	~70 Ų	~85 Ų	~60 Ų
logP	1.8	1.2	1.7	2.0
Metabolic Stability	High (t₁/₂ > 4h)	Moderate (t₁/₂ ~2h)	Moderate (t₁/₂ ~3h)	Low (t₁/₂ <1h)

Key Findings :

• The cyclopropoxy group in 3-Amino-2-cyclopropoxybenzamide enhances lipophilicity (logP = 1.8) compared to 2-Aminobenzamide (logP = 1.2), improving membrane permeability .
• Positional isomerism significantly impacts metabolic stability. The 3-amino/2-cyclopropoxy configuration resists cytochrome P450 oxidation better than 3-Amino-4-cyclopropoxybenzamide, which has a less shielded ether group .
• 2-Cyclopropoxybenzamide (lacking the 3-amino group) exhibits poor solubility and rapid clearance, underscoring the importance of the amino group for target engagement .

Q & A

Basic Research Questions

Q. What experimental methods are recommended for verifying the purity and structural integrity of 3-Amino-2-cyclopropoxybenzamide?

• Methodological Answer : Purity can be assessed via melting point analysis (mp), with deviations >2°C from literature values indicating impurities . Structural confirmation requires complementary techniques:

• Nuclear Magnetic Resonance (NMR) : Compare proton/carbon shifts to published spectra of benzamide derivatives (e.g., 3-Aminobenzamide, CAS 3544-24-9) to identify functional groups and cyclopropoxy motifs .
• High-Resolution Mass Spectrometry (HRMS) : Validate molecular weight (e.g., C₉H₁₀N₂O₂) with theoretical mass-to-charge ratios .

Q. How should researchers handle and store 3-Amino-2-cyclopropoxybenzamide to ensure stability?

• Methodological Answer :

• Storage : Store at 0–6°C in airtight, light-resistant containers to prevent degradation, as recommended for structurally similar compounds like 4-Aminobenzamidine dihydrochloride .
• Safety Protocols : Use NIOSH-certified eye protection and nitrile gloves during handling; avoid skin contact due to potential sensitization risks observed in benzamide analogs .

Q. What synthetic routes are documented for benzamide derivatives with cyclopropoxy substituents?

• Methodological Answer :

• Amide Coupling : Use carbodiimide-based reagents (e.g., EDC/HOBt) to conjugate cyclopropoxy-substituted carboxylic acids with amines, as demonstrated in analogs like 2-[(2E)-3-(3-nitrophenyl)prop-2-enamido]benzamide .
• Cyclopropane Ring Formation : Employ [2+1] cycloaddition strategies with dichlorocarbene or transition-metal catalysts for cyclopropoxy group introduction .

Advanced Research Questions

Q. How can researchers resolve discrepancies in biological activity data for 3-Amino-2-cyclopropoxybenzamide across studies?

• Methodological Answer :

• Data Triangulation : Cross-validate results using orthogonal assays (e.g., enzyme inhibition kinetics vs. cellular viability assays). For example, conflicting IC₅₀ values in PARP inhibition studies may arise from assay-specific buffer conditions or substrate concentrations .
• Meta-Analysis : Apply statistical tools (e.g., random-effects models) to aggregate data from heterogeneous studies, adjusting for variables like solvent polarity (e.g., DMSO vs. aqueous buffers) .

Q. What mechanistic hypotheses explain the selective enzyme inhibition observed with 3-Amino-2-cyclopropoxybenzamide?

• Methodological Answer :

• Docking Simulations : Use software like AutoDock Vina to model interactions between the cyclopropoxy group and enzyme active sites (e.g., cytochrome P450 isoforms), comparing binding affinities to non-cyclopropoxy analogs .
• Kinetic Isotope Effects (KIEs) : Probe rate-limiting steps in enzyme inhibition by substituting deuterium at key positions (e.g., cyclopropane C-H bonds) .

Q. How can researchers optimize reaction yields for 3-Amino-2-cyclopropoxybenzamide under scalable conditions?

• Methodological Answer :

• DoE (Design of Experiments) : Apply Taguchi or Box-Behnken designs to test variables (e.g., temperature, catalyst loading) in cyclopropane ring formation. For example, Pd-catalyzed cyclopropanation may require inert atmospheres to prevent oxidation .
• In Situ Monitoring : Use FTIR or Raman spectroscopy to track intermediate formation (e.g., nitrile oxide intermediates) and adjust reaction parameters dynamically .

Methodological Frameworks for Research Design

Q. What frameworks are recommended for formulating hypothesis-driven studies on this compound?

• Methodological Answer :

• PICO Framework : Define Population (e.g., enzyme targets), Intervention (dose/concentration ranges), Comparison (control analogs like 4-Aminobenzamide), and Outcomes (e.g., IC₅₀ values) .
• FINER Criteria : Ensure hypotheses are Feasible (e.g., accessible synthetic routes), Novel (e.g., unexplored cyclopropoxy-enzyme interactions), and Ethical (e.g., adherence to biosafety protocols) .

Q. How should researchers address reproducibility challenges in spectroscopic characterization?

• Methodological Answer :

• Standardized Protocols : Calibrate instruments using certified reference materials (e.g., KBr pellets for IR spectroscopy) and report solvent/temperature conditions for NMR .
• Open Data Practices : Deposit raw spectral data in repositories like PubChem or Zenodo to enable cross-lab validation .